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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
dihydrogen phosphate

Cat. No.: B15515020

Get Quote

1-Butyl-3-methylimidazolium Dihydrogen Phosphate
Executive Summary & ldentity Verification

[BMIM][H2PO4] is a hydrophilic, room-temperature ionic liquid (RTIL) characterized by its high
viscosity and strong hydrogen-bonding capability. Unlike hydrophobic ILs (e.g., [BMIM][PF6]),
the dihydrogen phosphate anion (

\

) confers significant proton-donating and accepting properties, making this compound
exceptionally effective for biopolymer dissolution (cellulose) and gas hydrate inhibition.

Chemical Identity
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Parameter

Detail

Chemical Name

1-Butyl-3-methylimidazolium dihydrogen
phosphate

Abbreviation

[BMIM][H2PO4] or [C4C1im][H2PO4]

Formula

Molecular Weight

~236.21 g/mol

CAS Registry Note

Critical Advisory: The CAS number 162052-40-6
provided in the topic request is frequently
associated with specific proprietary or non-
standard registry entries.[1][2] The most
common CAS for this specific anion-cation pair
in literature is 678045-45-7. Researchers should
verify the Certificate of Analysis (CoA) from their

specific supplier to confirm the anion identity.

Physicochemical Profile

The utility of [BMIM][H2POA4] is dictated by the amphoteric nature of its anion. The

anion can act as both a hydrogen bond donor and acceptor, leading to the formation of a

structured, viscous liquid network.

Key Properties Table
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Property

Value | Characteristic

Relevance to Application

Physical State

Viscous liquid (Clear to pale

yellow)

Liquid handling requires

positive displacement pipettes.

< 100°C (Glass transition often

Classified as a Room

Melting Point Temperature lonic Liquid
observed)
(RTIL).[3][4]
Absorbs atmospheric water
o ] rapidly; water acts as an anti-
Hygroscopicity Extremely High
solvent for cellulose but lowers
viscosity.
Denser than water; facilitates
Density ~1.25 —1.30 g/cm3 (25°C) phase separation in some
extraction protocols.
_ ] Requires heating (60—-80°C)
] ) High (>500 cP at 25°C, varies o
Viscosity for efficient mass transfer
w/ water content) ) ) ) )
during synthesis or dissolution.
N Miscible with water, methanol, Insoluble in non-polar solvents
Solubility

DMSO.

(hexane, ether).

Synthesis & Purity (The "Green" Route)
Field-Proven Insight: Avoid the Metathesis Trap

While many ILs are made via metathesis (e.g., [BMIM][CI] + salt), this leaves halide residues (

) that can poison catalysts or corrode equipment. For [BMIM][H2PO4], the Neutralization Route
is superior. It produces water as the only byproduct, ensuring high purity for pharmaceutical or

cellulose applications.

Recommended Protocol: Acid-Base Neutralization

e Precursor: Start with 1-Butyl-3-methylimidazolium hydroxide ([BMIM][OH]) or bicarbonate
([BMIM][HCO3]) in aqueous solution.
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e Reaction: Add equimolar Phosphoric Acid (85%

) dropwise at 0°C to control the exotherm.

 Purification: Remove water via rotary evaporation (60°C, reduced pressure).

e Drying (Critical): Dry under high vacuum (<1 mbar) at 70°C for 24+ hours to remove bound
water.

Synthesis Workflow Diagram
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Caption: Clean synthesis via neutralization eliminates halide contamination, essential for
catalytic and biological applications.

Safety Data Sheet (SDS) Analysis

Although often cited as "green," [BMIM][H2PO4] poses specific hazards, primarily due to its
ionic nature and potential for irritation.

GHS Classification[5]

» Skin Corrosion/Irritation: Category 2 (Causes skin irritation).
e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation).

Handling Protocols (Self-Validating System)

» Moisture Defense: Because [BMIM][H2PO4] is hygroscopic, a "wet" sample (absorbing air
moisture) will show a drastic drop in viscosity. Protocol: If the liquid pours like water, it is wet.
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If it flows like cold honey, it is dry. Use this rheological check to validate solvent quality before

use.

e PPE: Nitrile gloves (0.11 mm min) are required. Phosphate ILs are difficult to wash off skin

due to their viscosity; immediate flushing with copious water is necessary upon contact.

o Spill Management: Do not use water initially (it spreads the viscous oil). Absorb with

sand/vermiculite first, then wash the surface with water.

Safety Logic Diagram
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Caption: Emergency response workflow emphasizing water flushing for personal exposure but

containment for spills.

Applications in Research & Development

A. Cellulose Dissolution & Biomass Processing

[BMIM][H2PO4] is a superior solvent for cellulose compared to halide-based ILs ([BMIM][CI])
because the phosphate anion is a potent hydrogen bond acceptor.

e Mechanism: The

anion disrupts the intramolecular hydrogen network of cellulose (O3-H...O5 and O2-H...06),

effectively "unzipping"” the polymer chains.
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» Advantage: Lower melting point than [BMIM][CI] allows for processing at lower temperatures
(<100°C), reducing degradation (browning) of the biomass.

B. Gas Hydrate Inhibition

Recent studies (Sulaimon et al.) identify [BMIM][H2PO4] as a dual-functional inhibitor:
e Thermodynamic: Shifts the hydrate equilibrium curve to lower temperatures.
» Kinetic: Delays the nucleation time of methane hydrates.

o Application: Used in oil/gas flow assurance to prevent pipeline blockage.

C. Catalysis

The acidic proton on the dihydrogen phosphate anion allows [BMIM][H2PO4] to act as a
Bregnsted acidic catalyst for esterification and condensation reactions, often eliminating the
need for added mineral acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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